5-(4-Methylbenzylidene)-3-{[4-(3-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: (5E)-5-[(4-methylphenyl)methylidene]-3-[[4-(3-methylphenyl)piperazin-1-yl]methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H25N3O2S/c1-17-6-8-19(9-7-17)15-21-22(27)26(23(28)29-21)16-24-10-12-25(13-11-24)20-5-3-4-18(2)14-20/h3-9,14-15H,10-13,16H2,1-2H3/b21-15+
• InChI Key: RUVYILFMDVBUBN-RCCKNPSSSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=CC(=C4)C
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=CC(=C4)C

Description

5-(4-Methylbenzylidene)-3-{[4-(3-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione is a chemical compound that has been the subject of extensive scientific research. Also known as MPTP, this compound has been studied for its potential use as a tool in the study of Parkinson's disease. In

Mechanism of Action

MPTP is known to be metabolized by the enzyme monoamine oxidase B (MAO-B) into MPP+ (1-methyl-4-phenylpyridinium), which is toxic to dopaminergic neurons in the substantia nigra. MPP+ is taken up by the dopamine transporter and accumulates in the mitochondria, where it disrupts the electron transport chain and leads to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP causes selective damage to dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This results in symptoms similar to those observed in Parkinson's disease, including tremors, rigidity, and bradykinesia. MPTP also causes oxidative stress and inflammation, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

MPTP has several advantages as a tool for studying Parkinson's disease. It is relatively easy to synthesize and can be used to create animal models of the disease with reproducible results. However, there are also limitations to its use. MPTP-induced Parkinson's disease models do not fully replicate the pathology of the human disease, and there is some debate about the relevance of these models for the development of new treatments.

Future Directions

There are several future directions for research on MPTP and its potential use in the study of Parkinson's disease. One area of focus is the development of more accurate animal models of the disease, which may better replicate the pathology observed in humans. Another area of research is the development of treatments that target the specific mechanisms of MPTP-induced neurotoxicity. Additionally, there is interest in exploring the role of oxidative stress and inflammation in the development of Parkinson's disease, and the potential for MPTP to be used as a tool for studying these processes.

Synthesis Methods

The synthesis of MPTP involves the reaction of 4-methylbenzaldehyde and 3-methylphenylpiperazine with thiosemicarbazide and acetic anhydride. The resulting product is a yellow crystalline solid that is purified by recrystallization. The purity of the compound can be verified by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

MPTP has been extensively studied for its potential use as a tool in the study of Parkinson's disease. It is known to cause selective damage to the dopaminergic neurons in the substantia nigra, leading to symptoms similar to those observed in Parkinson's disease. MPTP has been used to create animal models of Parkinson's disease for the study of the disease's pathology and the development of potential treatments.